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Compound of Interest |

2-
Compound Name: ((Trimethyilsilyl)ethynyl)nicotinalde
hyde

Cat. No.: B1316033

Technical Guide: 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((Trimethylsilyl)ethynyl)nicotinaldehyde is a substituted pyridine derivative characterized
by the presence of a trimethylsilyl-protected ethynyl group at the 2-position and a formyl
(aldehyde) group at the 3-position of the pyridine ring. This compound belongs to the class of
silylated acetylenic aldehydes, which are versatile building blocks in organic synthesis. The
trimethylsilyl group serves as a protecting group for the terminal alkyne, allowing for selective
reactions at other positions of the molecule. The aldehyde functionality and the alkyne moiety
make it a potentially valuable precursor for the synthesis of more complex heterocyclic
compounds with potential applications in medicinal chemistry and materials science.

Commercial Availability and Suppliers

2-((Trimethylsilyl)ethynyl)nicotinaldehyde is available from commercial suppliers as a
research chemical. It is important to note that this compound is intended for research and
development purposes only.
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Table 1: Commercial Suppliers of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde

. CAS Molecular Molecular ] Additional
Supplier . Purity .
Number Formula Weight Information
Often
) requires cold-
BLD ) Varies by ]
222167-42-2 C11H13NOSi 203.31 g/mol chain
Pharm[1] batch )
transportation

Physicochemical Data

A summary of the key physicochemical properties of 2-

((Trimethylsilyl)ethynyl)nicotinaldehyde is presented below.

Table 2: Physicochemical Properties of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde

Property Value Source

CAS Number 222167-42-2 BLD Pharm[1]

Molecular Formula C11H13NOSi BLD Pharm[1]

Molecular Weight 203.31 g/mol BLD Pharm[1]
2-

IUPAC Name ((trimethylsilyl)ethynyl)pyridine-

3-carbaldehyde

Appearance Not specified
Solubility Not specified
Melting Point Not specified
Boiling Point Not specified

Synthesis and Experimental Protocols
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A detailed, peer-reviewed experimental protocol for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde is not readily available in the public domain.
However, based on the structure of the molecule, a plausible synthetic route is the Sonogashira
coupling reaction. This palladium-catalyzed cross-coupling reaction is a well-established
method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or
vinyl halide.

Proposed Synthetic Pathway: Sonogashira Coupling

The synthesis of 2-((Trimethylsilyl)ethynyl)nicotinaldehyde would likely involve the coupling
of a 2-halo-3-nicotinaldehyde (where the halogen is typically bromine or iodine) with
trimethylsilylacetylene.

2-Halonicotinaldehyde

\

Trimethylsilylacetylene ——{ 2-((Trimethylsilyl)ethynyl)nicotinaldehyde

-
-
-
-
-
-
-
-

Pd Catalyst (e.g., Pd(PPhs)a)
Cu(l) Co-catalyst (e.g., Cul)
Base (e.g., EtasN)

Click to download full resolution via product page

Caption: Proposed Sonogashira coupling for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde.

General Experimental Protocol for Sonogashira
Coupling (Hypothetical)

Disclaimer: The following is a general, hypothetical protocol based on known Sonogashira
reaction conditions and has not been specifically optimized for the synthesis of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde. Researchers should conduct their own optimization
and safety assessments.
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Materials:

e 2-Bromo-3-nicotinaldehyde (or 2-lodo-3-nicotinaldehyde)

o Trimethylsilylacetylene

o Palladium catalyst (e.qg., Tetrakis(triphenylphosphine)palladium(0))
o Copper(l) iodide (Cul)

e Amine base (e.g., Triethylamine or Diisopropylamine)

e Anhydrous solvent (e.g., Toluene, THF, or DMF)

Procedure:

To a dried reaction flask under an inert atmosphere (e.g., nitrogen or argon), add the 2-
halonicotinaldehyde, palladium catalyst, and copper(l) iodide.

e Add the anhydrous solvent and the amine base, and stir the mixture until all solids are
dissolved.

e Slowly add trimethylsilylacetylene to the reaction mixture.

e The reaction is typically stirred at room temperature or gently heated, and the progress is
monitored by an appropriate analytical technique (e.g., TLC or GC-MS).

e Upon completion, the reaction mixture is worked up by filtering off the catalyst, followed by
extraction and purification of the product, usually by column chromatography.

Applications in Research and Drug Discovery

Currently, there is a lack of publicly available scientific literature detailing the specific biological
activities, involvement in signaling pathways, or direct applications in drug discovery programs
for 2-((Trimethylsilyl)ethynyl)nicotinaldehyde.

While no specific data exists for this compound, the structural motifs present suggest potential
areas of investigation for researchers:
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o Scaffold for Library Synthesis: The aldehyde and the protected alkyne functionalities provide
two reactive handles for further chemical modifications, making it a suitable starting material
for the synthesis of a library of diverse pyridine-based compounds.

o Precursor to Biologically Active Molecules: Pyridine and alkyne moieties are present in
numerous biologically active compounds and approved drugs. This molecule could serve as
a key intermediate in the synthesis of novel therapeutic agents.

Signaling Pathways and Logical Relationships

As there is no available data on the biological effects of 2-
((Trimethylsilyl)ethynyl)nicotinaldehyde, no signaling pathway diagrams can be constructed
at this time. The logical relationship for its utility is primarily as a chemical building block.

Chemical Modification > Diverse Library of
(e.g., Aldehyde chemistry, Alkyne deprotection and coupling) Pyridine Derivatives

2-((Trimethylsilyl)ethynyl)nicotinaldehyde >

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1316033?utm_src=pdf-body
https://www.benchchem.com/product/b1316033?utm_src=pdf-body
https://www.benchchem.com/product/b1316033?utm_src=pdf-body-img
https://www.benchchem.com/product/b1316033?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/222167-42-2.html
https://www.benchchem.com/product/b1316033#commercial-availability-and-suppliers-of-2-trimethylsilyl-ethynyl-nicotinaldehyde
https://www.benchchem.com/product/b1316033#commercial-availability-and-suppliers-of-2-trimethylsilyl-ethynyl-nicotinaldehyde
https://www.benchchem.com/product/b1316033#commercial-availability-and-suppliers-of-2-trimethylsilyl-ethynyl-nicotinaldehyde
https://www.benchchem.com/product/b1316033#commercial-availability-and-suppliers-of-2-trimethylsilyl-ethynyl-nicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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